Cas no 2137030-18-1 ((1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine)

• Product Name: (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine
• CAS No: 2137030-18-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6034251
• PubChem ID: 165846977
• Update Time: 2025-07-02

(1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137030-18-1
• EN300-745262
• (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine

• Inchi： 1S/C14H19NO/c1-9-6-5-7-11-10(9)8-12(16-11)13(15)14(2,3)4/h5-8,13H,15H2,1-4H3/t13-/m1/s1
• InChI Key： DFCJGVBAVIROSX-CYBMUJFWSA-N
• SMILES： O1C2C=CC=C(C)C=2C=C1[C@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine

Comprehensive Overview of (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine (CAS No. 2137030-18-1)

The compound (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine, identified by its CAS number 2137030-18-1, is a chiral amine derivative with a unique structural framework. This molecule features a benzofuran core substituted with a methyl group at the 4-position, coupled with a 2,2-dimethylpropylamine moiety. Its stereochemistry, denoted by the (1S) configuration, plays a critical role in its potential biological activity and applications. Researchers and pharmaceutical developers are increasingly interested in such chiral amines due to their utility in asymmetric synthesis and drug discovery.

In recent years, the demand for benzofuran derivatives has surged, driven by their prevalence in bioactive molecules and natural products. The 4-methyl-1-benzofuran scaffold in this compound is particularly noteworthy, as it is often associated with antioxidant, anti-inflammatory, and neuroprotective properties. Users searching for "benzofuran-based pharmaceuticals" or "chiral amine synthesis" will find this compound highly relevant. Its structural features align with current trends in fragment-based drug design and targeted therapy development, making it a subject of interest in both academic and industrial research.

The CAS No. 2137030-18-1 is frequently queried in scientific databases, reflecting its growing importance in medicinal chemistry. Questions like "How to synthesize (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine?" or "What are the applications of chiral benzofuran amines?" are common among researchers. This compound's potential extends to catalysis, where its chiral center could serve as a ligand in asymmetric reactions, a hot topic in green chemistry and sustainable synthesis.

From a technical perspective, the 2,2-dimethylpropylamine side chain enhances the molecule's stability and lipophilicity, traits valued in drug delivery systems. This aligns with the broader industry focus on bioavailability optimization and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Laboratories exploring CNS-targeting agents or GPCR modulators may find this compound structurally intriguing due to the benzofuran ring's resemblance to neurotransmitters.

In summary, (1S)-2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine represents a versatile building block in modern organic and pharmaceutical chemistry. Its CAS No. 2137030-18-1 serves as a key identifier for researchers navigating the expanding landscape of chiral small molecules. As the scientific community continues to prioritize precision medicine and molecular diversity, compounds like this will remain at the forefront of innovation.